3,4-diethoxy-N-1-naphthylbenzamide

• IUPAC Name: 3,4-diethoxy-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C21H21NO3/c1-3-24-19-13-12-16(14-20(19)25-4-2)21(23)22-18-11-7-9-15-8-5-6-10-17(15)18/h5-14H,3-4H2,1-2H3,(H,22,23)
• InChI Key: AJALQVFRWDYANH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=CC=CC=C32)OCC
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol

Description

3,4-diethoxy-N-1-naphthylbenzamide, also known as DENBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DENBA is a synthetic compound that belongs to the class of benzamide derivatives.

Mechanism of Action

The mechanism of action of 3,4-diethoxy-N-1-naphthylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This inhibition can lead to changes in gene expression patterns, which can have various physiological effects.
Biochemical and Physiological Effects:
3,4-diethoxy-N-1-naphthylbenzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. 3,4-diethoxy-N-1-naphthylbenzamide has also been found to reduce inflammation and oxidative stress, which can have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-diethoxy-N-1-naphthylbenzamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 3,4-diethoxy-N-1-naphthylbenzamide. One area of interest is its potential use in the treatment of cancer and other diseases. Further studies are needed to fully understand its mechanism of action and to determine its effectiveness in treating various conditions. Additionally, research could focus on developing new derivatives of 3,4-diethoxy-N-1-naphthylbenzamide with enhanced properties and reduced toxicity. Overall, 3,4-diethoxy-N-1-naphthylbenzamide shows great potential for use in various fields of scientific research.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-1-naphthylbenzamide involves the reaction of 1-naphthylamine with ethyl chloroformate, followed by the addition of 3,4-diethoxybenzoyl chloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

3,4-diethoxy-N-1-naphthylbenzamide has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. 3,4-diethoxy-N-1-naphthylbenzamide has also been studied for its potential use as an inhibitor of certain enzymes, such as histone deacetylases.